Cas no 1052678-30-4 (Propargyl-PEG3-phosphonic acid ethyl ester)

• Product Name: Propargyl-PEG3-phosphonic acid ethyl ester
• CAS No: 1052678-30-4
• MF: C₁₃H₂₅O₆P
• MW: 308.307765722275
• CID: 3045304
• PubChem ID: 129012716
• Update Time: 2025-11-02

Propargyl-PEG3-phosphonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG3-phosphonic acid ethyl ester
• Propargyl-PEG3-phosphonic acid diethyl ester
• Phosphonic acid, P-[2-[2-[2-(2-propyn-1-yloxy)ethoxy]ethoxy]ethyl]-, diethyl ester
• BP-23752
• 1052678-30-4
• HY-130146
• C70601
• R01-0130
• DA-66908
• diethyl (2-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}ethyl)phosphonate
• AKOS040742472
• PROPARGYL-PEG3-PHOSPHONICACIDETHYLESTER
• CS-0105257
• 3-[2-[2-(2-diethoxyphosphorylethoxy)ethoxy]ethoxy]prop-1-yne

• Inchi： 1S/C13H25O6P/c1-4-7-15-8-9-16-10-11-17-12-13-20(14,18-5-2)19-6-3/h1H,5-13H2,2-3H3
• InChI Key： WNCMRBALVMVXLA-UHFFFAOYSA-N
• SMILES： P(CCOCCOCCOCC#C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 308.13887551g/mol
• Monoisotopic Mass: 308.13887551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.2Ų

Additional information on Propargyl-PEG3-phosphonic acid ethyl ester

Propargyl-PEG3-phosphonic acid ethyl ester (CAS No. 1052678-30-4): A Versatile Building Block in Click Chemistry and Drug Discovery

Propargyl-PEG3-phosphonic acid ethyl ester (CAS No. 1052678-30-4) is a specialized chemical compound that has gained significant attention in the fields of click chemistry, bioconjugation, and pharmaceutical research. This unique molecule combines a propargyl group with a triethylene glycol (PEG3) spacer and a phosphonic acid ethyl ester moiety, making it an exceptionally versatile building block for various applications.

The growing interest in Propargyl-PEG3-phosphonic acid derivatives reflects current trends in drug discovery, where researchers are increasingly focusing on targeted drug delivery systems and biocompatible linkers. As the pharmaceutical industry moves toward more sophisticated therapeutic approaches, compounds like Propargyl-PEG3-phosphonic acid ethyl ester are becoming essential tools for developing next-generation bioconjugates and protein-drug conjugates.

One of the most valuable features of 1052678-30-4 is its click chemistry compatibility. The terminal propargyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, commonly known as click chemistry. This property makes it particularly useful for biomolecule labeling, surface modification, and polymer functionalization. Recent studies have highlighted its potential in creating PEGylated drug conjugates with improved pharmacokinetic properties.

The PEG3 spacer in this compound provides several advantages, including enhanced water solubility and reduced immunogenicity—critical factors in biopharmaceutical applications. Moreover, the phosphonic acid ethyl ester group offers opportunities for further chemical modifications, making Propargyl-PEG3-phosphonic acid ethyl ester a flexible intermediate in medicinal chemistry and material science.

Current research trends show increasing applications of Propargyl-PEG3-phosphonic acid derivatives in ADC (Antibody-Drug Conjugate) development. The compound's ability to serve as a bifunctional linker between antibodies and cytotoxic agents has positioned it as a valuable tool in cancer therapeutics. Its PEGylated structure helps improve the solubility and stability of these complex molecules, addressing common challenges in bioconjugate formulation.

From a synthetic chemistry perspective, Propargyl-PEG3-phosphonic acid ethyl ester offers excellent reactivity control and selectivity. The compound's stability under various conditions makes it suitable for multi-step synthesis processes, while its orthogonal reactivity allows for sequential modifications—a feature highly valued in combinatorial chemistry and library synthesis.

The material science community has also recognized the potential of 1052678-30-4 in surface functionalization applications. Its ability to form stable self-assembled monolayers (SAMs) on metal oxides makes it useful for creating biofunctional surfaces for sensors and diagnostic devices. This aligns with current interests in point-of-care diagnostics and wearable biosensors.

Quality control of Propargyl-PEG3-phosphonic acid ethyl ester is crucial for its successful application. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure high purity and proper characterization. The compound's stability profile suggests good shelf life when stored under recommended conditions, an important consideration for research and industrial applications.

As the demand for specialty chemicals in life sciences grows, Propargyl-PEG3-phosphonic acid ethyl ester stands out as a valuable tool for researchers. Its combination of click chemistry functionality, PEGylation benefits, and modifiable phosphonate group creates numerous possibilities in drug discovery and biomaterials development. Future research directions may explore its use in nanomedicine and theranostic applications, further expanding its utility in cutting-edge biomedical research.